Cas no 794461-69-1 ([2-(ETHOXYCARBONYL)PYRIDIN-4-YL]BORONIC ACID)
794461-69-1 structure
Product Name:[2-(ETHOXYCARBONYL)PYRIDIN-4-YL]BORONIC ACID
CAS No:794461-69-1
MF:C8H10BNO4
MW:194.980302333832
CID:1797130
PubChem ID:49760504
Update Time:2025-04-21
[2-(ETHOXYCARBONYL)PYRIDIN-4-YL]BORONIC ACID Chemical and Physical Properties
Names and Identifiers
-
- [2-(ETHOXYCARBONYL)PYRIDIN-4-YL]BORONIC ACID
- (2-ethoxycarbonylpyridin-4-yl)boronic acid
- (2-(Ethoxycarbonyl)pyridin-4-yl)boronic acid
- SY340532
- 794461-69-1
- AKOS006304111
- SCHEMBL15648285
- DTXSID30678231
- 2-(ETHOXYCARBONYL)PYRIDINE-4-BORONIC ACID
- MFCD10696643
- DB-420025
- G61280
- (2-(Ethoxycarbonyl)pyridin-4-yl)boronicacid
- AB57828
- 2-(ETHOXYCARBONYL)PYRIDIN-4-YLBORONIC ACID
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- Inchi: 1S/C8H10BNO4/c1-2-14-8(11)7-5-6(9(12)13)3-4-10-7/h3-5,12-13H,2H2,1H3
- InChI Key: RUURJSHMPFVDQC-UHFFFAOYSA-N
- SMILES: O(C(C1C=C(B(O)O)C=CN=1)=O)CC
Computed Properties
- Exact Mass: 195.07
- Monoisotopic Mass: 195.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.6A^2
Experimental Properties
- PSA: 79.65000
- LogP: -1.06190
[2-(ETHOXYCARBONYL)PYRIDIN-4-YL]BORONIC ACID Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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